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Compound of Interest

Compound Name: BI-2865

Cat. No.: B10862047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity and mechanism

of action of BI-2865, a non-covalent pan-KRAS inhibitor, with a specific focus on its interaction

with the KRAS G13D mutant. The information presented herein is intended to support further

research and drug development efforts targeting KRAS-driven malignancies.

Quantitative Binding Affinity Data
BI-2865 exhibits high-affinity binding to various KRAS mutants, including KRAS G13D. The

dissociation constant (Kd) is a key metric for quantifying the strength of this interaction, with a

lower Kd value indicating a stronger binding affinity. The binding affinities of BI-2865 for wild-

type (WT) KRAS and several common mutants are summarized in the table below. This data

was determined by Isothermal Titration Calorimetry (ITC).
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KRAS Variant Dissociation Constant (Kd) (nM)

KRAS G13D 4.3[1][2][3][4]

KRAS G12C 4.5[1][2][3][4]

KRAS WT 6.9[1][2][3][4]

KRAS G12V 26[1][2][3][4]

KRAS G12D 32[1][2][3][4]

In addition to direct binding affinity, the half-maximal inhibitory concentration (IC50) provides a

measure of the functional potency of an inhibitor. BI-2865 has been shown to inhibit the

proliferation of BaF3 cells expressing various KRAS mutants with a mean IC50 of

approximately 140 nM.[1][3][4][5]

Mechanism of Action
BI-2865 is a non-covalent inhibitor that selectively binds to the inactive, GDP-bound state of

KRAS.[5][6] By binding to this conformation, BI-2865 prevents the exchange of GDP for GTP, a

critical step in KRAS activation. This mechanism effectively locks KRAS in its "off" state,

thereby inhibiting downstream signaling pathways that drive cell proliferation and survival.[4][7]

The selectivity of BI-2865 for KRAS over other RAS isoforms, such as HRAS and NRAS, is

attributed to its interaction with a specific residue within the switch II binding pocket (His95) that

is unique to KRAS.[8]

Experimental Protocols
While specific, detailed experimental protocols for the determination of BI-2865 binding affinity

are not publicly available in full, the following outlines the general principles of the

methodologies likely employed.

Isothermal Titration Calorimetry (ITC)
ITC is a technique used to measure the heat changes that occur upon the binding of a ligand

(BI-2865) to a macromolecule (KRAS G13D).

General Protocol:
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Sample Preparation:

Recombinant KRAS G13D protein is purified and dialyzed into a specific buffer (e.g., 20

mM HEPES, 150 mM NaCl, 1 mM TCEP, pH 7.4).

BI-2865 is dissolved in the same buffer to the desired concentration.

ITC Experiment:

The KRAS G13D protein solution is placed in the sample cell of the ITC instrument.

The BI-2865 solution is loaded into the injection syringe.

A series of small, precise injections of BI-2865 into the protein solution is performed.

The heat released or absorbed during each injection is measured.

Data Analysis:

The resulting thermogram is analyzed to determine the binding stoichiometry (n), enthalpy

change (ΔH), and the dissociation constant (Kd).

Cell Proliferation Assay (e.g., MTS/MTT Assay)
This assay is used to determine the effect of an inhibitor on the viability and proliferation of

cancer cells.

General Protocol:

Cell Culture:

BaF3 cells engineered to express KRAS G13D are cultured in appropriate media

supplemented with growth factors.

Treatment:

Cells are seeded in 96-well plates and treated with a range of concentrations of BI-2865.

Incubation:
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The plates are incubated for a specified period (e.g., 72 hours).

Viability Measurement:

A reagent such as MTS or MTT is added to the wells. This reagent is converted into a

colored formazan product by metabolically active cells.

The absorbance of the formazan product is measured using a plate reader.

Data Analysis:

The absorbance values are used to calculate the percentage of cell viability relative to

untreated controls.

The IC50 value is determined by plotting the percentage of viability against the log of the

inhibitor concentration and fitting the data to a dose-response curve.

Signaling Pathways and Experimental Workflows
The binding of BI-2865 to KRAS G13D inhibits downstream signaling through the MAPK

pathway. The following diagrams illustrate the canonical KRAS signaling pathway and a typical

experimental workflow for evaluating the efficacy of a KRAS inhibitor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10862047/docs?utm_src=pdf-body#in-depth-technical-guide-binding-affinity-of-bi-2865-for-kras-g13d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Receptor Tyrosine
Kinase (RTK)

SOS1 (GEF)

KRAS G13D
(GDP-bound)

Inactive

KRAS G13D
(GTP-bound)

Active

GAP
Activity

RAF

 GDP
 GTP

MEK

ERK

Transcription
Factors

Cell Proliferation
& Survival

BI-2865

 Binds to inactive state
 Prevents GTP loading

Growth Factor

Click to download full resolution via product page

Caption: KRAS G13D Signaling Pathway Inhibition by BI-2865.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10862047/docs?utm_src=pdf-body-img#in-depth-technical-guide-binding-affinity-of-bi-2865-for-kras-g13d
https://www.benchchem.com/product/b10862047/docs?utm_src=pdf-body#in-depth-technical-guide-binding-affinity-of-bi-2865-for-kras-g13d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Identify KRAS G13D
Driven Cancer Model

Biochemical Assays:
Binding Affinity (ITC, SPR)

Cell-Based Assays:
Proliferation (MTS/MTT)
Signaling (Western Blot)

In Vivo Studies:
Xenograft Models

Data Analysis:
Determine Kd, IC50,

Tumor Growth Inhibition

End:
Evaluate Therapeutic

Potential

Click to download full resolution via product page

Caption: Workflow for Evaluating a KRAS G13D Inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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